Cas no 941172-36-7 (4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 941172-36-7
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5498437
• Update Time: 2025-08-04

4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-6-(oxolan-2-ylmethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(4-chlorophenyl)-3,4,6,7-tetrahydro-6-[(tetrahydro-2-furanyl)methyl]-
• 4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C17H18ClN3O3/c18-11-5-3-10(4-6-11)15-14-13(19-17(23)20-15)9-21(16(14)22)8-12-2-1-7-24-12/h3-6,12,15H,1-2,7-9H2,(H2,19,20,23)
• InChI Key： ZWMSNEVBNKGRGL-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Cl)C=C2)C2C(=O)N(CC3CCCO3)CC=2N1

Additional information on 4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to 4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 941172-36-7)

4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, identified by its CAS number 941172-36-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chlorophenyl substituent at the 4-position and an oxolan-2-ylmethyl group at the 6-position introduces unique electronic and steric properties to the molecule, making it a promising candidate for further investigation.

The pyrrolo[3,4-d]pyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Pyrrolopyrimidines have been extensively studied for their roles as kinase inhibitors, DNA intercalators, and modulators of other essential cellular pathways. The specific arrangement of rings and functional groups in 4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione suggests potential interactions with enzymes and receptors involved in cancer metabolism and signal transduction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of such compounds with high precision. The chlorophenyl moiety is known to enhance lipophilicity and improve membrane permeability, which is crucial for oral bioavailability. Meanwhile, the oxolan-2-ylmethyl group introduces a flexible side chain that can adapt to various binding pockets in biological targets. These features make this compound an attractive scaffold for designing novel therapeutics.

In the context of current pharmaceutical research, there is a growing interest in developing small-molecule inhibitors that target metabolic enzymes overexpressed in cancer cells. Pyrrolopyrimidines have been explored as inhibitors of enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical for DNA synthesis. The structural features of 4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione suggest its potential as a dual inhibitor or modulator of such pathways.

The oxolan ring is particularly noteworthy due to its ability to form stable hydrogen bonds with polar residues in protein binding sites. This interaction can enhance the binding affinity of the compound and improve its selectivity over off-target proteins. Additionally, the presence of two heterocyclic rings increases the molecular complexity and diversity of possible interactions with biological targets. These characteristics make this compound a versatile tool for drug discovery.

Experimental studies have begun to explore the pharmacological properties of derivatives similar to 4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione. Initial assays have shown promising activity against certain cancer cell lines and enzymes associated with metabolic dysregulation. The chlorophenyl substituent appears to contribute to enhanced cytotoxicity by interfering with essential cellular processes. Meanwhile，the oxolan moiety may play a role in stabilizing protein-ligand interactions through hydrogen bonding networks.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyrimidine core efficiently. The introduction of the oxolan ring has been achieved through ring-closing metathesis or nucleophilic addition reactions，depending on the synthetic route chosen.

From a chemical biology perspective，the study of this compound provides insights into how structural modifications can influence biological activity. The interplay between electronic effects，steric hindrance，and hydrogen bonding capabilities is crucial for designing molecules with desired pharmacological properties. Researchers are employing high-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) approaches to identify optimized derivatives.

The potential therapeutic applications of 4-(4-chlorophenyl)-6-(oxolan-2-yl)methyl-1H、2 H、3 H、 4 H、 5 H、 6 H、 7 H - pyrrolo [ 3、 4 - d ] pyrimidine - 2 、 5 - dione ( CAS No . 941172 -36 -7 ) extend beyond oncology . Preliminary data suggest that it may also modulate inflammatory pathways by interacting with cytokine receptors or transcription factors . The ability to fine-tune its structure allows for customization towards specific disease indications or combinations with other therapeutic agents.

Future research directions include exploring analogs with different substituents on the pyrrolopyrimidine core , investigating mechanisms of action through biochemical assays , and conducting preclinical studies in animal models . The integration of machine learning models into drug discovery pipelines could accelerate the identification of lead compounds based on structural features similar to those found in this molecule .

In conclusion, 4 - ( 4 - chlorophenyl ) - 6 - ( oxolan - 2 - ylmethyl ) -1 H 、 2 H 、 3 H 、 4 H 、 p >